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Compound of Interest

Compound Name: Enoxacin hydrate

Cat. No.: B1263200 Get Quote

Technical Support Center: Enoxacin Hydrate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

challenges related to Enoxacin hydrate precipitation in experimental media.

Frequently Asked Questions (FAQs)
Q1: What is Enoxacin hydrate and what are its common applications in research?

Enoxacin hydrate is a synthetic fluoroquinolone, a class of broad-spectrum antibiotics.[1][2] In

research, beyond its antibacterial properties, Enoxacin is investigated for its potential

anticancer activities and its role as a modulator of microRNA (miRNA) processing.[3][4] Its

mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV,

which are essential enzymes for DNA replication.[1][5][6]

Q2: What are the known solvents for Enoxacin hydrate and their approximate solubilities?

The solubility of Enoxacin hydrate can vary depending on the solvent and pH. It is generally

more soluble in alkaline conditions and in some organic solvents. The provided data from

various suppliers shows some variability, which may be due to differences in the material's

physical form (e.g., hydrate vs. sesquihydrate) or experimental conditions.
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Solvent Reported Solubility Source

Dimethyl Sulfoxide (DMSO) 45 mg/mL AbMole BioScience

32 mg/mL (99.9 mM) Selleck Chemicals

≥ 45 mg/mL (129.56 mM) GlpBio

Approximately 0.1 mg/mL Cayman Chemical

Dimethylformamide (DMF) 15 mg/mL Cayman Chemical

Phosphate-Buffered Saline

(PBS, pH 7.2)
Approximately 10 mg/mL Cayman Chemical

1M Sodium Hydroxide (NaOH)
100 mg/mL (with pH adjusted

to 11)
MedChemExpress

Water Insoluble (< 0.1 mg/mL) MedChemExpress

Q3: What are the recommended storage conditions for Enoxacin hydrate powder and stock

solutions?

For the solid powder, storage at -20°C for up to 3 years or at 4°C for up to 2 years is

recommended. Stock solutions in solvent should be stored at -80°C for up to 6 months or at

-20°C for up to 1 month. It is advisable to prepare aliquots of the stock solution to avoid

repeated freeze-thaw cycles.

Troubleshooting Guide: Enoxacin Hydrate
Precipitation in Media
This guide addresses common issues of Enoxacin hydrate precipitation in cell culture media

and provides systematic steps for prevention and resolution.

Problem: I observed a precipitate in my cell culture medium after adding Enoxacin hydrate.

This is a common issue that can arise from several factors related to the compound's solubility

and its interaction with media components.
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Initial Troubleshooting Steps
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Precipitation Observed in Media

Is the stock solution clear?

Yes

Yes

No

No

Was the working solution prepared correctly? Re-prepare stock solution. 
Consider using sonication or gentle warming.

Yes

Yes

No

No

What is the final concentration in the media? Review and optimize dilution protocol. 
Add stock solution to media dropwise while vortexing.

High (>100 µM)

High

Low (≤100 µM)

Low

Lower the final concentration. 
Perform a solubility test in your specific media. Are there signs of microbial contamination?

Yes

Yes

No

No

Discard contaminated culture. 
Review aseptic technique.

Consider media component interaction. 
Test solubility in a simpler buffer (e.g., PBS).
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Enoxacin's Antibacterial Mechanism of Action

Enoxacin

DNA Gyrase (Topoisomerase II)

Inhibits

Topoisomerase IV

Inhibits

DNA Replication & Repair

Required for Required for

Bacterial Cell Death

Inhibition leads to
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Start: Enoxacin Hydrate Powder

Prepare 10 mM Stock Solution in 50% DMSO/5mM NaOH

Aliquot and Store Stock at -20°C/-80°C

Thaw an Aliquot of Stock Solution

Prepare Working Solution in Pre-warmed Media

Treat Cells with Enoxacin-containing Media

Perform Experimental Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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